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Compound of Interest

Compound Name: Cellotetraose

Cat. No.: B013520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of cellotetraose as

a standard in various chromatographic techniques. Cellotetraose, a cello-oligosaccharide

consisting of four β-(1→4) linked D-glucose units, serves as a critical reference compound in

the analysis of cellulosic biomass degradation, biofuel production, and studies involving

cellulolytic enzymes. Its well-defined structure and properties make it an ideal standard for the

qualitative and quantitative analysis of oligosaccharides.

Core Properties and Specifications
Cellotetraose is commercially available as a white powder with a purity of ≥85% as determined

by High-Performance Liquid Chromatography (HPLC).[1] Key physical and chemical properties

are summarized in the table below.
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Property Value Reference

CAS Number 38819-01-1 [1]

Empirical Formula C₂₄H₄₂O₂₁ [1]

Molecular Weight 666.58 g/mol [1]

Purity (HPLC) ≥85% [1]

Solubility 25 mg/mL in water [1]

Storage Temperature −20°C [1]

Applications in Chromatography
Cellotetraose is primarily utilized as a standard in chromatographic assays to:

Identify and quantify the products of enzymatic hydrolysis of cellulose and other β-glucans.

[2]

Serve as a substrate for various cellulases and 1,4-β-D-glucan glucohydrolases.[1]

Calibrate chromatographic systems for the analysis of cello-oligosaccharides.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC)
HPLC is a widely used technique for the analysis of cello-oligosaccharides. The following

protocol is a general guideline for the analysis of cellotetraose and other cellulose hydrolysis

products.

Sample Preparation:

Prepare a stock solution of cellotetraose (e.g., 1 mg/mL) in deionized water.

For enzymatic hydrolysis samples, stop the reaction by heat inactivation (e.g., boiling for 10

minutes) or by adding a quenching solution (e.g., 0.01 M HCl).[3]

Centrifuge the samples to pellet any insoluble material.
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Filter the supernatant through a 0.22 µm or 0.45 µm syringe filter before injection to prevent

column clogging.[3][4]

Chromatographic Conditions:

Parameter Recommended Conditions

Column Agilent Hi-Plex Ca, 7.7 × 300 mm, 8 μm

Mobile Phase 100% Deionized Water

Flow Rate 0.6 mL/min

Column Temperature 85 °C

Detector Refractive Index (RI)

Injection Volume 20 µL

This is an example protocol. Optimization may be required based on the specific application

and available instrumentation.

Capillary Electrophoresis (CE)
Capillary electrophoresis offers a high-resolution alternative for the analysis of

oligosaccharides, especially in complex matrices like ionic liquids.

Sample Derivatization (for enhanced detection): While not always necessary, derivatization with

a fluorophore can significantly improve sensitivity.

Electrophoretic Conditions:
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Parameter Recommended Conditions

Capillary Fused silica

Buffer
Dependent on the specific method, often

phosphate or borate buffers

Voltage Dependent on capillary length and buffer

Detection
UV or Laser-Induced Fluorescence (LIF) if

derivatized

Data Presentation
The following table summarizes typical retention times for cello-oligosaccharides in an HPLC

system. Note that these values can vary depending on the specific chromatographic conditions.

Oligosaccharide
Degree of Polymerization
(DP)

Typical Elution Order

Glucose 1 Last

Cellobiose 2

Cellotriose 3

Cellotetraose 4

Cellopentaose 5

Cellohexaose 6 First

In size-exclusion chromatography (SEC) and some forms of liquid chromatography, larger

molecules (higher DP) elute earlier.
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Experimental Workflow for Cellotetraose as a Standard
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Caption: Workflow for using cellotetraose as a standard in chromatography.
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Enzymatic Hydrolysis of Cellulose
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Caption: Simplified pathway of cellulose enzymatic hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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